Cas no 685535-05-1 (1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene)

• Product Name: 1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
• CAS No: 685535-05-1
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 2103929
• PubChem ID: 58683709
• Update Time: 2025-04-21

1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
• DA-29580
• SCHEMBL3168592
• 685535-05-1
• BBSNKZIBYYHQNC-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClNO4/c1-7-5-10(16-4-3-15-2)8(11)6-9(7)12(13)14/h5-6H,3-4H2,1-2H3
• InChI Key： BBSNKZIBYYHQNC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1OCCOC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0454856Da
• Monoisotopic Mass: 245.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers